![molecular formula C16H12ClN3O4 B6345128 1-(4-Chloro-3-nitrophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid CAS No. 1264047-23-5](/img/structure/B6345128.png)
1-(4-Chloro-3-nitrophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid
Overview
Description
1-(4-Chloro-3-nitrophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid, or 4-CNP-PPCA, is a versatile chemical compound with a wide range of applications in various scientific fields. It is a colorless, crystalline solid with a molecular weight of 441.98 g/mol. 4-CNP-PPCA is a synthetic compound derived from the reaction of 4-chloro-3-nitrobenzene and phenylhydrazine. It is used in chemical synthesis and as a reagent for various reactions. This compound has also been studied for its potential use in the treatment of certain diseases, such as cancer and diabetes.
Mechanism of Action
4-CNP-PPCA has been studied for its potential use in the treatment of certain diseases, such as cancer and diabetes. The mechanism of action of 4-CNP-PPCA is not completely understood, but it is believed to act as an inhibitor of certain enzymes involved in the metabolism of glucose and other sugars. This inhibition of these enzymes is thought to lead to the reduction of glucose levels in the blood, which may be beneficial in the treatment of diabetes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-CNP-PPCA have not been extensively studied, but it is known to have a range of effects on the body. In animal studies, 4-CNP-PPCA has been shown to reduce levels of glucose in the blood, as well as reduce inflammation and oxidative stress. It is also believed to have anti-cancer properties, as it has been shown to inhibit the growth of certain types of cancer cells in vitro.
Advantages and Limitations for Lab Experiments
4-CNP-PPCA is a useful reagent for laboratory experiments, as it is relatively easy to synthesize and is relatively stable. It is also non-toxic, making it safe to use in a laboratory setting. However, there are some limitations to using 4-CNP-PPCA in laboratory experiments. For example, it is not very soluble in water, making it difficult to use in aqueous solutions. Additionally, it is not very stable, so it must be stored in a cool, dry place.
Future Directions
For research include further studies of the biochemical and physiological effects of 4-CNP-PPCA, as well as the development of new methods for its synthesis. Additionally, further research is needed to explore the potential use of 4-CNP-PPCA in the treatment of diseases, such as cancer and diabetes. Finally, research is needed to explore the potential use of 4-CNP-PPCA as a catalyst for various reactions, as well as its potential use in the synthesis of polymers, dyes, and pharmaceuticals.
Synthesis Methods
The synthesis of 4-CNP-PPCA is relatively simple and can be achieved in a few steps. The first step is the reaction of 4-chloro-3-nitrobenzene and phenylhydrazine in a solution of acetic acid. This reaction yields 4-CNP-PPCA as a white crystalline solid. The second step is the purification of the product by recrystallization from a mixture of ethyl acetate and ethanol. This yields a pure sample of 4-CNP-PPCA.
Scientific Research Applications
4-CNP-PPCA has a wide range of applications in scientific research. It is used as a reagent for various reactions, such as the synthesis of heterocyclic compounds and other organic compounds. It is also used as a catalyst for the synthesis of polymers, dyes, and pharmaceuticals. Additionally, 4-CNP-PPCA is used in the synthesis of metal-organic frameworks and as a ligand for various metal complexes.
properties
IUPAC Name |
2-(4-chloro-3-nitrophenyl)-3-phenyl-3,4-dihydropyrazole-5-carboxylic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12ClN3O4/c17-12-7-6-11(8-15(12)20(23)24)19-14(9-13(18-19)16(21)22)10-4-2-1-3-5-10/h1-8,14H,9H2,(H,21,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PXIUZHFIERSJPA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(N(N=C1C(=O)O)C2=CC(=C(C=C2)Cl)[N+](=O)[O-])C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12ClN3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801135222 | |
Record name | 1H-Pyrazole-3-carboxylic acid, 1-(4-chloro-3-nitrophenyl)-4,5-dihydro-5-phenyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801135222 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
345.73 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1264047-23-5 | |
Record name | 1H-Pyrazole-3-carboxylic acid, 1-(4-chloro-3-nitrophenyl)-4,5-dihydro-5-phenyl- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1264047-23-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1H-Pyrazole-3-carboxylic acid, 1-(4-chloro-3-nitrophenyl)-4,5-dihydro-5-phenyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801135222 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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